Cas no 250165-20-9 (Carbamic acid,[(1S)-2-methyl-1-(2R)-oxiranylpropyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[(1S)-2-methyl-1-(2R)-oxiranylpropyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 250165-20-9
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 246248
• Update Time: 2024-01-26

Carbamic acid,[(1S)-2-methyl-1-(2R)-oxiranylpropyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1S)-2-methyl-1-(2R)-oxiranylpropyl]-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, [(1S)-2-methyl-1-(2R)-oxiranylpropyl]-, 1,1-dimethylethyl ester
• L-threo-Pentitol, 4,5-anhydro-1,2,3-trideoxy-3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-

• Inchi： 1S/C11H21NO3/c1-7(2)9(8-6-14-8)12-10(13)15-11(3,4)5/h7-9H,6H2,1-5H3,(H,12,13)/t8-,9-/m0/s1
• InChI Key： XEANBMDEHAYTRY-IUCAKERBSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H]([C@@H]1CO1)C(C)C

Computed Properties

• Exact Mass: 215.152
• Monoisotopic Mass: 215.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9A^2